Cas no 954225-43-5 (4-chloro-7-fluoro-2-phenylquinoline)

• Product Name: 4-chloro-7-fluoro-2-phenylquinoline
• CAS No: 954225-43-5
• MF: C₁₅H₉ClFN
• MW: 257.690066099167
• CID: 1985463
• PubChem ID: 24903557
• Update Time: 2025-04-21

4-chloro-7-fluoro-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-7-fluoro-2-phenylquinoline
• CTK8E4965
• ZINC36075409
• MFCD09863104
• 954225-43-5
• DTXSID50647944

• Inchi： 1S/C15H9ClFN/c16-13-9-14(10-4-2-1-3-5-10)18-15-8-11(17)6-7-12(13)15/h1-9H
• InChI Key： IRHSNTHKWSQAQA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=CC=CC=2)N=C2C=C(C=CC2=1)F

Computed Properties

• Exact Mass: 257.04100
• Monoisotopic Mass: 257.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 4.69430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines